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Compound of Interest

Compound Name: Gizzerosine

Cat. No.: B1671564 Get Quote

Audience: Researchers, scientists, and drug development professionals in the poultry science

and animal health sectors.

Introduction
Gizzerosine is a toxic compound formed when fish meal is overheated during processing

through a reaction between histidine and lysine.[1][2] It is a potent agonist of the histamine H2

receptor, leading to excessive gastric acid secretion in the proventriculus of poultry.[3][4][5] This

hyperacidity is the primary cause of gizzard erosion and ulceration, a condition that can lead to

reduced growth, increased mortality, and significant economic losses in commercial poultry

operations. The availability of synthetic gizzerosine allows for controlled in vivo studies to

investigate its precise physiological effects, dose-response relationships, and potential

interactions with other dietary components, as well as to develop and screen potential

therapeutic or preventative agents.

These application notes provide detailed protocols for conducting controlled poultry feeding

studies with synthetic gizzerosine, including experimental design, data collection, and

analysis.
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Gizzard Erosion and Ulceration: The most prominent effect of gizzerosine is the induction of

gizzard erosion and ulceration syndrome (GEU). This is a direct consequence of the

overstimulation of gastric acid secretion.

Growth Depression: At higher concentrations, gizzerosine can lead to a significant reduction

in weight gain.

Increased Mortality: Dose-dependent mortality is observed in poultry fed diets containing

gizzerosine.

Interaction with Mycotoxins: The toxic effects of gizzerosine can be exacerbated by the

presence of mycotoxins such as aflatoxins in the feed. In studies, aflatoxin B1 has been

shown to potentiate the lethality of gizzerosine at higher concentrations.

Quantitative Data from Controlled Feeding Studies
The following tables summarize the dose-dependent effects of synthetic DL-gizzerosine
(GIZZ) on broiler chicks from previously published studies.

Table 1: Short-Term (7-Day) Gizzerosine Feeding Study in Broiler Chicks

Supplemental GIZZ
(ppm)

Gizzard Erosion
Score (Qualitative)

Effect on Weight
Gain

Mortality

0 - 1 Normal to mild Unaffected None

>1 - 3
Rapid increase in

erosion
Linearly depressed

First mortality at 2

ppm

>3 - 18 Severe erosion Significant depression
Increased with higher

GIZZ levels

Table 2: Long-Term (28-Day) Gizzerosine Feeding Study in Broiler Chicks
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Supplemental GIZZ
(ppm)

Gizzard Erosion
Score (Qualitative)

Effect on Growth
Rate

Mortality

0 - 0.9 Increasing with dose Almost the same
First mortality at 0.8

ppm

1.0 Severe Declined Increased

Table 3: Gizzerosine and Aflatoxin B1 (AFB1) Interaction Study (7-Day)

Treatment Gizzard Lesions Effect on Performance

1 mg/kg GIZZ Moderate erosion Unaffected

4 mg/kg GIZZ
Severe erosion, ulceration,

perforation
Significantly affected

0.66 or 3 mg/kg AFB1 No lesions No adverse effects

1 mg/kg GIZZ + 0.66 mg/kg

AFB1
Moderate erosion

No apparent toxicologic

interaction

4 mg/kg GIZZ + 3 mg/kg AFB1
Severe erosion, ulceration,

perforation
Potentiated lethality of GIZZ

Experimental Protocols
General Poultry Feeding Trial Protocol
This protocol outlines a general framework for a controlled feeding study to evaluate the effects

of synthetic gizzerosine.

3.1.1. Experimental Animals and Housing

Species and Strain: Broiler chicks (e.g., Ross, Cobb) are commonly used.

Age: Day-old or 4-day-old chicks are typically used for these studies.

Housing: Birds should be housed in environmentally controlled pens with appropriate

temperature, humidity, and lighting.
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Acclimation: Allow birds to acclimate for a few days before the start of the experiment while

on a standard basal diet.

3.1.2. Diet Preparation

Basal Diet: A standard corn-soybean meal-based broiler starter or grower diet is

recommended. The diet should be formulated to meet or exceed the nutritional requirements

of the birds.

Synthetic Gizzerosine: Obtain synthetic DL-gizzerosine.

Dietary Inclusion: Gizzerosine should be mixed into the basal diet at the desired

concentrations. A premix of gizzerosine with a small amount of the basal diet can ensure

even distribution.

3.1.3. Experimental Design

Groups: At a minimum, a control group (basal diet only) and one or more treatment groups

with varying concentrations of gizzerosine should be included.

Randomization: Randomly allocate birds to the different treatment groups.

Replicates: Use multiple replicate pens per treatment group to ensure statistical validity.

Duration: The experimental period can range from a short-term (e.g., 7 days) to a long-term

(e.g., 28 days) study, depending on the objectives.

3.1.4. Data Collection

Growth Performance: Measure body weight and feed intake at regular intervals (e.g.,

weekly) to calculate weight gain and feed conversion ratio (FCR).

Mortality: Record mortality daily.

Gizzard Scoring: At the end of the study, euthanize a subset of birds from each group for

gizzard examination. Score the gizzards for erosion and ulceration using a standardized

scoring system (see Protocol 3.2).
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Histopathology: For more detailed analysis, gizzard tissue samples can be collected for

histopathological examination.

Protocol for Gizzard Erosion Scoring
A consistent scoring system is crucial for quantifying the effects of gizzerosine.

3.2.1. Procedure

At the end of the experimental period, select a representative sample of birds from each

treatment group.

Humanely euthanize the birds.

Carefully dissect the gizzard and proventriculus.

Open the gizzard and gently wash the contents to expose the koilin layer.

Visually inspect the koilin layer and the underlying mucosa for any signs of erosion,

ulceration, or hemorrhage.

Assign a score to each gizzard based on the severity of the lesions using a predefined

scoring system.

3.2.2. Gizzard Erosion Scoring System
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Score Description

0 Normal gizzard, no lesions.

1
Mild erosion, small localized lesions on the koilin

layer.

2
Moderate erosion, larger areas of erosion on the

koilin layer.

3
Severe erosion, extensive erosion of the koilin

layer with exposure of the underlying mucosa.

4
Ulceration, presence of ulcers in the gizzard

mucosa.

5 Perforation, perforation of the gizzard wall.

Visualizations
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Caption: Gizzerosine signaling pathway in poultry proventriculus.
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Caption: Workflow for a controlled gizzerosine poultry feeding study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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